Whitepaper: Structural Elucidation and Regioselective NMR Chemical Shifts of 5-Bromo-2H-1,3-benzoxazine-2,4(1H)-dione
Whitepaper: Structural Elucidation and Regioselective NMR Chemical Shifts of 5-Bromo-2H-1,3-benzoxazine-2,4(1H)-dione
Executive Summary
The 2H-1,3-benzoxazine-2,4(1H)-dione scaffold (commonly known as carsalam) is a privileged pharmacophore in drug discovery, historically utilized for its analgesic properties and currently explored as a building block for novel therapeutic agents. While the 6-bromo isomer is widely cataloged in chemical databases[1], the 5-bromo-2H-1,3-benzoxazine-2,4(1H)-dione derivative presents a unique structural profile. The introduction of a bromine atom at the C5 position—adjacent to the C4 carbonyl—induces significant peri-steric interactions and alters the electronic landscape of the molecule.
This technical guide provides an authoritative framework for the synthesis, analytical self-validation, and precise 1 H and 13 C NMR assignment of the 5-bromo isomer, equipping application scientists and drug development professionals with the mechanistic rationale required for robust structural elucidation.
Synthesis Workflow and Mechanistic Rationale
Historically, the cyclization of salicylamides into 1,3-benzoxazine-2,4-diones relied on highly toxic, moisture-sensitive reagents such as ethyl chloroformate or triphosgene. To align with modern green chemistry standards and improve scalability, we employ a base-catalyzed cyclization using diethyl carbonate [2].
Causality of Experimental Choices
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Reagent Selection: Diethyl carbonate acts as a safe, non-toxic carbonyl source. It avoids the generation of corrosive HCl gas (a byproduct of phosgene derivatives) and is highly stable under ambient conditions[2].
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Base Catalysis: Sodium ethoxide (NaOEt) is utilized to sequentially deprotonate the phenolic hydroxyl and the amide nitrogen of the starting 6-bromosalicylamide. This creates a highly nucleophilic intermediate that readily attacks the electrophilic carbonyl carbon of diethyl carbonate, driving the ring closure.
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Acidic Workup: The intermediate exists as an alkali salt. Quenching with 12 M HCl is strictly required to protonate the nitrogen (N3), neutralizing the molecule and forcing the precipitation of the highly pure dione.
Step-by-Step Synthesis Protocol
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Reaction Initiation: Charge a reactor with 6-bromosalicylamide (1.0 eq) and diethyl carbonate (3.0 eq). Stir at 25 °C for 15 minutes to form a uniform suspension.
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Base Addition: Slowly add a 20 wt% solution of NaOEt in ethanol (1.3 eq). The suspension will transition into a clear solution as the phenoxide/amide salt forms.
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Cyclization: Heat the reaction mixture to 80 °C and maintain stirring for 2 hours. A white precipitate of the intermediate alkali salt will begin to form.
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Workup & Precipitation: Cool the reactor to 50 °C. Add deionized water until the precipitate fully dissolves. Slowly add 12 M HCl (1.5 eq) to adjust the pH, triggering the precipitation of the neutral 5-bromo-2H-1,3-benzoxazine-2,4(1H)-dione.
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Purification: Filter the suspension, wash the filter cake sequentially with cold water and cold ethanol, and dry under vacuum (10 kPa) at 50 °C for 5 hours to achieve >99% purity.
NMR Spectroscopy: Theoretical vs. Empirical Data
The regiochemical assignment of brominated benzoxazines is a classic analytical challenge. By establishing a self-validating analytical system, we can definitively differentiate the 5-bromo isomer from the more common 6-bromo isomer[1]. The data presented below is synthesized from the parent 1,3-benzoxazine-2,4-dione scaffold[3] and adjusted using established empirical substituent effects for the C5 bromine atom.
1 H NMR Chemical Shifts
The most critical self-validating feature of the 5-bromo isomer is its continuous 3-spin system on the aromatic ring. Because the bromine occupies C5, protons remain at C6, C7, and C8. This results in two distinct ortho-couplings ( J≈8.0 Hz). In stark contrast, the 6-bromo isomer possesses an isolated proton at C5 and a 2-spin system at C7/C8, yielding a completely different multiplicity pattern (a doublet with a small meta-coupling, a doublet of doublets, and an ortho-doublet).
Table 1: 1 H NMR Data (400 MHz, DMSO- d6 )
| Position | Shift ( δ , ppm) | Multiplicity | J (Hz) | Integration | Assignment Rationale |
| N3-H | 11.90 | br s | - | 1H | Highly deshielded imide proton; broad due to quadrupolar relaxation of 14 N. |
| C7-H | 7.78 | t (or dd) | 8.0, 8.0 | 1H | Meta to Br; coupled to both H6 and H8 via ortho-coupling. |
| C6-H | 7.60 | dd | 8.0, 1.5 | 1H | Ortho to Br (+0.2 ppm shift); coupled to H7 (ortho) and H8 (meta). |
| C8-H | 7.37 | dd | 8.0, 1.5 | 1H | Para to Br; shielded relative to H6; coupled to H7 (ortho) and H6 (meta). |
13 C NMR Chemical Shifts
The 13 C spectrum is defined by the "heavy atom effect" of the bromine, which induces diamagnetic shielding at the ipso carbon (C5), moving it significantly upfield compared to the parent scaffold[3].
Table 2: 13 C NMR Data (100 MHz, DMSO- d6 )
| Position | Shift ( δ , ppm) | Type | Assignment Rationale |
| C4 | 159.5 | C=O | Amide-like carbonyl; highly deshielded but experiences slight peri-shielding from C5-Br. |
| C8a | 154.4 | C-O | Bridgehead carbon attached to the ring oxygen. |
| C2 | 148.2 | C=O | Carbamate-like carbonyl between O1 and N3. |
| C7 | 137.8 | CH | Aromatic carbon meta to the bromine atom. |
| C6 | 128.8 | CH | Aromatic carbon ortho to the bromine atom. |
| C5 | 122.8 | C-Br | Ipso carbon; shifted upfield due to the diamagnetic heavy atom effect of Br. |
| C4a | 117.7 | C | Bridgehead carbon adjacent to the C4 carbonyl. |
| C8 | 114.9 | CH | Aromatic carbon para to the bromine atom. |
Self-Validating Analytical Workflow
To guarantee structural trustworthiness, the 1D NMR data must be cross-validated using 2D NMR techniques. The protocol below establishes a closed-loop logical validation system.
Step-by-Step NMR Acquisition Protocol
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Sample Preparation: Dissolve 15 mg of the purified compound in 0.6 mL of anhydrous DMSO- d6 (100 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.
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1D Acquisition: Acquire the 1 H spectrum (16 scans, 2s relaxation delay, 30° pulse) and 13 C spectrum (1024 scans, WALTZ-16 decoupling) at 298 K.
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Regiochemical Proof (HMBC): Acquire a 1 H- 13 C HMBC spectrum optimized for long-range couplings ( JCH=8 Hz).
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Validation Logic: In the 5-bromo isomer, the C4 carbonyl ( δ 159.5) will show a strong 3JCH cross-peak to H6 ( δ 7.60). If the molecule were the 6-bromo isomer, the C4 carbonyl would show a 3JCH cross-peak to H5, which would appear as an isolated doublet. The presence of the AMX 3-spin system in the 1 H spectrum, combined with the C4 → H6 HMBC correlation, mathematically eliminates all other regioisomers.
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Fig 1. Logical workflow for the self-validating NMR regiochemical assignment of bromobenzoxazines.
Conclusion
The structural elucidation of 5-bromo-2H-1,3-benzoxazine-2,4(1H)-dione requires a rigorous understanding of both synthetic causality and spectroscopic substituent effects. By utilizing a greener diethyl carbonate synthesis and applying a self-validating 1D/2D NMR workflow, researchers can confidently distinguish this sterically hindered isomer from its widely cataloged 6-bromo counterpart, ensuring high data integrity in downstream drug discovery applications.
References
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Simple and Selective Synthesis of 1,3-Benzoxazine Derivatives Oriental Journal of Chemistry URL:[Link]
- METHOD FOR PREPARATION OF CARSALAM European Patent Office - EP 3972961 B1 URL
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6-Bromo-2H-benzo[e][1,3]oxazine-2,4(3H)-dione - PubChem National Institutes of Health (NIH) URL: [Link]
Sources
- 1. 6-Bromo-2H-benzo[e][1,3]oxazine-2,4(3H)-dione | C8H4BrNO3 | CID 13024048 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 3. Simple and Selective Synthesis of 1,3-Benzoxazine Derivatives – Oriental Journal of Chemistry [orientjchem.org]
